Ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[2-(4-methoxyphenyl)acetyl]amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H20F3N3O5S/c1-3-36-24(34)21-18-13-37-22(29-19(32)12-14-4-10-17(35-2)11-5-14)20(18)23(33)31(30-21)16-8-6-15(7-9-16)25(26,27)28/h4-11,13H,3,12H2,1-2H3,(H,29,32)
• InChI Key: VHVANHHORYODOW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=C(C=C3)OC)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C25H20F3N3O5S
• Molecular Weight: 531.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a methoxyphenyl group, a trifluoromethylphenyl group, and a dihydrothieno[3,4-d]pyridazine ring. These groups could potentially give the compound a variety of interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The dihydrothieno[3,4-d]pyridazine ring, in particular, is a heterocyclic ring that contains both sulfur and nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, the presence of polar or nonpolar groups, and the presence of any charged groups.

Scientific Research Applications

Synthesis and Antibacterial Applications

Ethyl 5-(2-(4-methoxyphenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate has been utilized in the synthesis of novel thieno[2,3-c]pyridazines with demonstrated antibacterial activities. For instance, compounds synthesized from related precursors showed significant antibacterial properties, indicating the potential of this compound in developing new antibacterial agents (Al-Kamali et al., 2014).

Herbicidal Activities

Derivatives of this compound have also been explored for their herbicidal activities. In one study, novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives were synthesized and evaluated for herbicidal effectiveness. Some of these compounds exhibited potent herbicidal activity, comparable or superior to commercial herbicides, highlighting their potential in agricultural applications (Xu et al., 2008).

Anticancer Potential

The structural versatility of this compound enables its use in the synthesis of compounds with potential anticancer activities. Research into related compounds has revealed the synthesis of derivatives that exhibit promising anticancer properties, suggesting that modifications of this compound could lead to effective cancer therapeutics (Bekircan et al., 2008).

Mechanism of Action

The mechanism of action of this compound would likely depend on its exact structure and the target it interacts with. Many similar compounds work by binding to specific enzymes or receptors in the body.

Future Directions

Research into compounds with similar structures could lead to the development of new drugs with improved efficacy and safety profiles. Further studies could also explore the potential uses of these compounds in other areas, such as materials science or environmental science.